Cas no 1393569-69-1 (tert-Butyl 3-iodo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate)

• Product name: tert-Butyl 3-iodo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• CAS No: 1393569-69-1
• MF: C₁₁H₁₆IN₃O₂
• MW: 349.16811466217
• CID: 1029772
• PubChem ID: 71627084

tert-Butyl 3-iodo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-iodo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• tert-butyl 3-iodo-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate
• tert-Butyl3-iodo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• DTXSID00856463
• 1393569-69-1
• AB76877
• CS-0380722
• AT33698

• MDL： MFCD22543932
• Inchi： InChI=1S/C11H16IN3O2/c1-11(2,3)17-10(16)14-4-5-15-8(7-14)6-13-9(15)12/h6H,4-5,7H2,1-3H3
• InChI Key： GKSFXAQNYSKGOW-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN2C(=CN=C2I)C1

Computed Properties

• Exact Mass: 349.02872g/mol
• Monoisotopic Mass: 349.02872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on tert-Butyl 3-iodo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate

tert-Butyl 3-iodo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate (CAS No. 1393569-69-1)

The compound tert-butyl 3-iodo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate, identified by the CAS registry number 1393569-69-1, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of imidazo[1,5-a]pyrazines, which are heterocyclic aromatic compounds known for their unique electronic properties and potential biological activities. The presence of the tert-butyl group and the iodo substituent further enhances its chemical versatility, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of imidazo[1,5-a]pyrazine derivatives in drug discovery. For instance, researchers have reported that such compounds exhibit promising anti-inflammatory and anticancer properties. The tert-butyl group in this compound acts as a bulky substituent, which can influence the steric environment around the molecule, potentially enhancing its bioavailability and stability. Additionally, the iodo substituent at position 3 introduces a halogen atom that can participate in various chemical reactions, such as nucleophilic substitution or coupling reactions, making this compound a versatile building block in organic synthesis.

In terms of synthesis, tert-butyl 3-iodo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate is typically prepared through a multi-step process involving cyclization reactions and subsequent functionalization. The use of transition metal catalysts has been shown to significantly improve the efficiency of these reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the iodo substituent at position 3. This approach not only enhances the yield but also ensures high purity of the final product.

The applications of this compound extend beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in optoelectronic materials. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The dihydroimidazo[1,5-a]pyrazine moiety contributes to its strong absorption properties in the visible spectrum, which is advantageous for these applications.

From a toxicological perspective, tert-butyl 3-iodo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate has been subjected to preliminary safety assessments. Studies indicate that it exhibits low acute toxicity when administered orally or dermally. However, further long-term studies are required to fully understand its safety profile and potential environmental impact.

In conclusion, tert-butyl 3-iodo-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate (CAS No. 1393569-69-1) is a versatile compound with promising applications in both pharmaceutical and materials science fields. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel drugs and advanced materials.